(5-Chloro-3-fluoropyridin-2-yl)methanol
Overview
Description
“(5-Chloro-3-fluoropyridin-2-yl)methanol” is a chemical compound with the CAS Number: 214055-12-6. It has a molecular weight of 161.56 . This compound is a solid at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is (5-chloro-3-fluoro-2-pyridinyl)methanol. The InChI code is 1S/C6H5ClFNO/c7-4-1-5(8)6(3-10)9-2-4/h1-2,10H,3H2 .Physical And Chemical Properties Analysis
“(5-Chloro-3-fluoropyridin-2-yl)methanol” is a solid at room temperature. It should be stored at 2-8°C .Scientific Research Applications
Synthesis of Fluorinated Pyridines
Fluorinated pyridines are of great interest due to their unique physical, chemical, and biological properties . (5-Chloro-3-fluoropyridin-2-yl)methanol can be used as a starting material in the synthesis of these compounds .
Development of Anticancer Drugs
The compound has been used as a precursor for the synthesis of anticancer drugs . For instance, 5,6-difluoro-2,3-dihydrothieno[2,3-b]pyridine, an anticancer drug, was synthesized using 5-chloro-2,3,6-trifluoropyridine .
Synthesis of Herbicides and Insecticides
(5-Chloro-3-fluoropyridin-2-yl)methanol has been used in the synthesis of some herbicides and insecticides . The presence of fluorine atoms in these compounds can improve their physical, biological, and environmental properties .
Development of Fluorine-Containing Pharmaceuticals
About 10% of the total sales of pharmaceuticals currently used for medical treatment are drugs containing a fluorine atom . (5-Chloro-3-fluoropyridin-2-yl)methanol, being a fluorine-containing compound, can be used in the development of such pharmaceuticals .
Synthesis of Imaging Agents
The compound can be used in the synthesis of 18 F-substituted pyridines, which present a special interest as potential imaging agents for various biological applications .
Development of Fluorine-Containing Agrochemicals
Fluorine-containing substituents are most commonly incorporated to carbocyclic aromatic rings, and a large number of compounds possessing fluorine-containing substituents on aryl rings have been commercialized as agricultural active ingredients . (5-Chloro-3-fluoropyridin-2-yl)methanol can be used in the development of such agrochemicals .
Safety and Hazards
The compound has been classified with the signal word “Warning”. Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
Fluoropyridines, a class of compounds to which this molecule belongs, have been used in the synthesis of various biologically active compounds . They are known for their interesting and unusual physical, chemical, and biological properties .
Mode of Action
Fluoropyridines, in general, are less reactive than their chlorinated and brominated analogues due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Biochemical Pathways
Fluoropyridines have been used in the synthesis of various biologically active compounds, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
It is noted that the compound has high gi absorption .
Action Environment
Fluoropyridines, in general, have been used in the search for new agricultural products having improved physical, biological, and environmental properties .
properties
IUPAC Name |
(5-chloro-3-fluoropyridin-2-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClFNO/c7-4-1-5(8)6(3-10)9-2-4/h1-2,10H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAQXGUYPYJOOJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1F)CO)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30737872 |
Source
|
| Record name | (5-Chloro-3-fluoropyridin-2-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30737872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Chloro-3-fluoropyridin-2-yl)methanol | |
CAS RN |
214055-12-6 |
Source
|
| Record name | (5-Chloro-3-fluoropyridin-2-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30737872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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